BENGHE Foundational & Exploratory

Check Availability & Pricing

Salfredin B11: Investigating the Antiviral
Potential of a Natural Benzopyran

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Salfredin B11

Cat. No.: B12763752

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Salfredin B11, a naturally occurring 1-benzopyran found in the medicinal plant Nigella sativa,
presents a subject of interest for antiviral research. While its source, Nigella sativa, and its
primary bioactive constituent, thymoquinone, have demonstrated notable antiviral properties
against a range of viruses, direct experimental evidence evaluating the specific antiviral
efficacy of Salfredin B11 remains conspicuously absent in publicly available scientific
literature. This technical guide aims to provide a comprehensive overview of the existing, albeit
limited, knowledge surrounding Salfredin B11 and to contextualize its potential antiviral activity
within the broader spectrum of research on Nigella sativa. Furthermore, this document outlines
generalized experimental protocols and potential mechanisms of action that could guide future
investigations into the antiviral capabilities of Salfredin B11.

Introduction to Salfredin B11

Salfredin B11 is a chemical compound classified as a 1-benzopyran.[1] It has been identified
as a constituent of Nigella sativa (commonly known as black seed or black cumin) and Nigella
glandulifera.[1] The chemical and physical properties of Salfredin B11 are cataloged in public
databases such as PubChem.[1]

Nigella sativa has a long history of use in traditional medicine for a variety of ailments, and
modern scientific research has begun to validate some of its therapeutic properties, including
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its potential as an antiviral agent.[2] This has led to scientific interest in isolating and
characterizing the specific bioactive compounds within the plant, such as Salfredin B11, to
understand their individual contributions to the plant's overall medicinal effects.

Antiviral Potential of Nigella sativa

While direct studies on Salfredin B11 are lacking, the antiviral potential of Nigella sativa
extracts and its major component, thymoquinone, is more extensively documented. These
studies provide a foundation for hypothesizing the potential, yet unproven, antiviral activity of
Salfredin B11.

Current research indicates that Nigella sativa exhibits a range of pharmacological properties,
including antioxidant, anti-inflammatory, antibacterial, antifungal, and antiviral effects.[2] The
antiviral activity is often attributed to its rich phytochemical composition.

Table 1. Summary of Antiviral Activity of Nigella sativa and its Constituents (Excluding
Salfredin B11)

Compound/Ext . Lo
- Virus Assay Type Key Findings Reference
rac
Nigella sativa Avian Influenza | Reduction in viral  Not specified in
n ovo
extract Virus (HON2) titer search results
Murine - : o
) ) ) Inhibition of viral Not specified in
Thymoquinone Cytomegalovirus  In vitro o
replication search results
(MCMV)
) ) ] Hepatitis C Virus o Reduction in viral  Not specified in
Nigella sativa oil Clinical study
(HCV) load search results

Note: This table summarizes the general antiviral findings for Nigella sativa and its components
other than Salfredin B11, as no specific data for Salfredin B11 was found in the performed
searches.

Potential Mechanisms of Antiviral Action
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The mechanisms by which antiviral compounds exert their effects are varied and can target
different stages of the viral life cycle. For a novel compound like Salfredin B11, several
potential mechanisms could be investigated based on the known actions of other antiviral
agents, including those from natural sources.

A generalized workflow for investigating the antiviral potential of a compound like Salfredin
B11 is depicted below.
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Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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